Cas no 2229154-91-8 (3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2229154-91-8
• MF: C₈H₈N₄O₃
• MW: 208.174120903015
• CID: 5762332
• PubChem ID: 165973551
• Update Time: 2025-06-14

3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1783525
• 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2-oxazole-5-carboxylic acid
• 2229154-91-8

• Inchi： 1S/C8H8N4O3/c1-2-12-7(9-4-10-12)5-3-6(8(13)14)15-11-5/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： JESFENLVPAWWBY-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2=NC=NN2CC)=N1

Computed Properties

• Exact Mass: 208.05964013g/mol
• Monoisotopic Mass: 208.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 94Ų

Additional information on 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2-oxazole-5-carboxylic acid

Comprehensive Overview of 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 2229154-91-8)

3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 2229154-91-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound combines a 1,2,4-triazole moiety with an oxazole-carboxylic acid framework, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to modulate biological targets.

The 1,2,4-triazole ring system is widely recognized for its pharmacological properties, including antimicrobial, antifungal, and anti-inflammatory activities. When fused with an oxazole-carboxylic acid group, the resulting hybrid structure exhibits enhanced solubility and binding affinity, which are critical for optimizing drug-like properties. This synergy has led to increased exploration of CAS 2229154-91-8 in the development of small-molecule inhibitors and enzyme modulators, addressing unmet medical needs in areas such as oncology and metabolic disorders.

In the context of current trends, the demand for heterocyclic compounds like 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2-oxazole-5-carboxylic acid is driven by the growing focus on precision medicine and targeted therapies. Searches for "triazole derivatives in drug design" or "oxazole-carboxylic acid applications" have surged, reflecting the scientific community's interest in structurally diverse scaffolds. Additionally, the compound's potential in agrochemicals aligns with the global push for sustainable crop protection solutions, as it may serve as a precursor for eco-friendly pesticides.

From a synthetic chemistry perspective, CAS 2229154-91-8 offers opportunities for innovative functionalization. Its carboxylic acid group allows for easy derivatization into esters, amides, or other conjugates, expanding its utility in combinatorial chemistry. Recent publications highlight its use in multicomponent reactions, where it acts as a key intermediate for generating libraries of bioactive analogs. This adaptability makes it a valuable asset for high-throughput screening campaigns in both academic and industrial settings.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike traditional hazardous intermediates, 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2-oxazole-5-carboxylic acid exhibits favorable safety profiles, aligning with green chemistry principles. This characteristic is increasingly important as researchers prioritize compounds with minimal ecological impact—a topic frequently searched under terms like "sustainable chemical synthesis" or "green heterocycles."

Looking ahead, the versatility of CAS 2229154-91-8 positions it as a promising candidate for interdisciplinary applications. Whether in medicinal chemistry, materials science, or agrochemical innovation, its dual-functional architecture continues to inspire novel research directions. As the scientific community seeks answers to questions like "how to modify triazole-oxazole hybrids" or "best practices for carboxylic acid activation," this compound remains at the forefront of cutting-edge developments.